Cas no 1943-09-5 (n,n'-didecylurea)

• Product name: n,n'-didecylurea
• CAS No: 1943-09-5
• MF: C₂₁H₄₄N₂O
• MW: 340.58686
• CID: 908110
• PubChem ID: 137267

n,n'-didecylurea Chemical and Physical Properties

Names and Identifiers

• n,n'-didecylurea
• DTXSID40941160
• AKOS024349878
• N,N'-di-n-decylurea
• 1943-09-5
• N,N'-Didecylcarbamimidic acid
• SCHEMBL1276572

• Inchi： InChI=1S/C21H44N2O/c1-3-5-7-9-11-13-15-17-19-22-21(24)23-20-18-16-14-12-10-8-6-4-2/h3-20H2,1-2H3,(H2,22,23,24)
• InChI Key： PVJCTMOYESWMEF-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCNC(=O)NCCCCCCCCCC

Computed Properties

• Exact Mass: 340.34562
• Monoisotopic Mass: 340.345364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 0.873
• Boiling Point: 478°C at 760 mmHg
• Flash Point: 120.2°C
• Refractive Index: 1.458
• PSA: 41.13